Thyroxine-13C6

Description

Thyroxine-13C6 is a stable isotope-labeled form of thyroxine, a hormone produced by the thyroid gland. It is used primarily in research and analytical applications, particularly for the study of thyroid hormone metabolism and the quantification of thyroxine levels in biological samples. The compound is synthesized with six carbon atoms labeled with the stable isotope carbon-13 ($^{13}$C), which allows it to be distinguished from naturally occurring thyroxine in mass spectrometry analyses.

Applications of Thyroxine-13C6

Thyroxine-13C6 is primarily used as a stable isotope-labeled internal standard in mass spectrometry-based analytical methods. These methods include liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the quantification of thyroxine in serum or tissue samples . It is essential for ensuring accurate quantitation and for validating analytical methods in clinical and research settings.

Applications in Research:

• Quantification of Thyroid Hormones: Thyroxine-13C6 is used to quantify thyroxine (T4) levels in biological samples, aiding in the diagnosis and monitoring of thyroid disorders such as hypothyroidism .

• Metabolic Studies: The labeled form allows researchers to trace the metabolism of thyroxine in vivo, providing insights into how thyroid hormones are processed and converted into their active forms .

Synthesis and Production

Thyroxine-13C6 is synthesized by incorporating $^{13}$C-labeled carbon atoms into the thyroxine molecule. This process involves complex organic synthesis techniques to ensure the correct placement of the labeled atoms. The compound is often made to order due to its specialized nature and short shelf life .

Storage and Handling

Thyroxine-13C6 should be stored at -20°C to maintain its stability. It is classified as a controlled substance, and its handling may require additional documentation and compliance with regulatory standards .

Research Findings and Future Directions

Research involving Thyroxine-13C6 focuses on improving analytical methods for thyroid hormone quantification and understanding thyroid hormone metabolism. Future studies may explore its use in pharmacokinetic studies to better understand how thyroid hormones interact with other drugs and biological systems.

• CAS No.: 1217780-14-7
• Product Name: Thyroxine-13C6
• Molecular Formula: C15H11I4NO4
• Molecular Weight: 782.81
• IUPAC Name: (2S)-2-amino-3-[4-(4-hydroxy-3,5-diiodo(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-trien-1-yl)oxy-3,5-diiodophenyl]propanoic acid
• Standard InChI: InChI=1S/C15H11I4NO4/c16-8-4-7(5-9(17)13(8)21)24-14-10(18)1-6(2-11(14)19)3-12(20)15(22)23/h1-2,4-5,12,21H,3,20H2,(H,22,23)/t12-/m0/s1/i4+1,5+1,7+1,8+1,9+1,13+1
• SMILES: C1=C(C=C(C(=C1I)OC2=CC(=C(C(=C2)I)O)I)I)CC(C(=O)O)N
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 51-48-9 (unlabelled)
• Synonyms: O-(4-Hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine; (-)-Thyroxine; 3,3’,5,5’-Tetraiodo-L-thyronine; Henning; L-T4; L-Thyroxin; Levothyroxine; NSC 36397; T4; T4 (hormone); Thyrax; Thyreoideum; Thyroxin; Thyroxinal
• Tag: Thyroxine Impurities
• PubChem Compound: 46783077
• Last Modified: Apr 15 2024